Cas no 2229323-89-9 (tert-butyl N-2-(aminomethyl)-2,3,3-trimethylpentylcarbamate)

• Product Name: tert-butyl N-2-(aminomethyl)-2,3,3-trimethylpentylcarbamate
• CAS No: 2229323-89-9
• MF: C₁₄H₃₀N₂O₂
• MW: 258.400204181671
• CID: 5877850
• PubChem ID: 165825677
• Update Time: 2025-06-11

tert-butyl N-2-(aminomethyl)-2,3,3-trimethylpentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(aminomethyl)-2,3,3-trimethylpentylcarbamate
• 2229323-89-9
• EN300-1899990
• tert-butyl N-[2-(aminomethyl)-2,3,3-trimethylpentyl]carbamate

• Inchi： 1S/C14H30N2O2/c1-8-13(5,6)14(7,9-15)10-16-11(17)18-12(2,3)4/h8-10,15H2,1-7H3,(H,16,17)
• InChI Key： PEOURXZKCZOWKM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C)(CN)C(C)(C)CC)=O

Computed Properties

• Exact Mass: 258.230728204g/mol
• Monoisotopic Mass: 258.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(aminomethyl)-2,3,3-trimethylpentylcarbamate

Introduction to tert-butyl N-2-(aminomethyl)-2,3,3-trimethylpentylcarbamate (CAS No. 2229323-89-9)

tert-butyl N-2-(aminomethyl)-2,3,3-trimethylpentylcarbamate (CAS No. 2229323-89-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and chemical properties, which make it a valuable candidate for the development of novel therapeutic agents.

The molecular structure of tert-butyl N-2-(aminomethyl)-2,3,3-trimethylpentylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to an aminomethyl group and a 2,3,3-trimethylpentyl chain. This intricate arrangement confers the compound with specific reactivity and stability profiles that are crucial for its biological activity and potential pharmaceutical applications.

In the realm of medicinal chemistry, the tert-butyl carbamate group is known for its ability to modulate the reactivity and stability of amino acids and peptides. This functional group can enhance the lipophilicity and reduce the basicity of the amine, thereby improving the compound's pharmacokinetic properties. The presence of the 2,3,3-trimethylpentyl chain adds further complexity to the molecule, potentially influencing its solubility and membrane permeability.

Recent studies have highlighted the potential of tert-butyl N-2-(aminomethyl)-2,3,3-trimethylpentylcarbamate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's activity as a selective inhibitor of a specific enzyme involved in neurodegenerative diseases. The results showed that tert-butyl N-2-(aminomethyl)-2,3,3-trimethylpentylcarbamate exhibited potent inhibitory effects with high selectivity and low cytotoxicity, making it a promising lead compound for further drug development.

Another area of interest is the compound's potential as an anti-inflammatory agent. Research conducted at a leading pharmaceutical institute demonstrated that tert-butyl N-2-(aminomethyl)-2,3,3-trimethylpentylcarbamate effectively reduced inflammation in both in vitro and in vivo models. The mechanism of action was attributed to its ability to modulate key signaling pathways involved in inflammatory responses.

The synthesis of tert-butyl N-2-(aminomethyl)-2,3,3-trimethylpentylcarbamate has been optimized through various synthetic routes to ensure high yields and purity. One common approach involves the reaction of tert-butyl chloroformate with an appropriate amine derivative followed by subsequent functional group manipulations to achieve the desired structure. These synthetic methods have been refined to minimize side reactions and improve overall efficiency.

In terms of safety and toxicity profiles, preliminary studies have indicated that tert-butyl N-2-(aminomethyl)-2,3,3-trimethylpentylcarbamate exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to fully assess its safety for human use. These assessments will include detailed analyses of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The potential applications of tert-butyl N-2-(aminomethyl)-2,3,3-trimethylpentylcarbamate extend beyond traditional pharmaceuticals. For example, its unique chemical properties make it a valuable intermediate in the synthesis of other bioactive compounds. Additionally, its ability to modulate specific biological processes could be harnessed for developing novel diagnostic tools or therapeutic strategies.

In conclusion, tert-butyl N-2-(aminomethyl)-2,3,3-trimethylpentylcarbamate (CAS No. 2229323-89-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties position it as a valuable candidate for further exploration and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.